

# Comparative Efficacy and Safety of SGLT2 Inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Canagliflozin

CAS No.: 842133-18-0

Cat. No.: S522556

Get Quote

| Analysis Type / Agent                    | Cardiovascular Outcomes (vs. other SGLT2 inhibitors)   | Heart Failure Outcomes (vs. other SGLT2 inhibitors) | Safety Profile   |
|--|--|---|--|
| Network Meta-analysis of RCTs<br>[1] [2] |  |   |  |
| Canagliflozin                            | Ranked best for reducing composite CV death/HHF in patients with T2D and HF [1] [2].   | Ranked best for reducing HHF alone [1].             | Potential for increased risk of any adverse events vs. other SGLT2 inhibitors [1]. |
| Large Observational Study [3]            |  |   |  |
| Canagliflozin                            | Associated with a <b>higher risk of MACE</b> (HR 1.23) and <b>all-cause mortality</b> (HR 1.49) vs. selective SGLT2 inhibitors in T2D patients <i>without</i> established CVD [3]. | Information not specified in this study.            | Information not specified in this study.   |

| Analysis Type / Agent                 | Cardiovascular Outcomes (vs. other SGLT2 inhibitors)                                | Heart Failure Outcomes (vs. other SGLT2 inhibitors) | Safety Profile  |
|---------------------------------------|---|---|---|
| Observational Study (Trio of DBs) [4] |   |   |   |
| Canagliflozin vs. Empagliflozin       | Similar risk of MI/Stroke. <b>Borderline lower risk</b> of all-cause mortality [4]. | Similar risk of HF hospitalization [4].             | <b>Lower risk</b> of genital infections. <b>Higher risk</b> of severe UTIs [4]. |

## Key Methodologies from Cited Evidence

The comparative data in the table are derived from robust scientific methodologies. Here are the experimental designs of the key studies cited:

- **Network Meta-Analysis (NMA) Methodology** [1] [2]: These analyses pooled data from multiple placebo-controlled RCTs (e.g., CANVAS for **canagliflozin**, EMPA-REG for empagliflozin, DECLARE-TIMI for dapagliflozin) to generate indirect comparisons between different SGLT2 inhibitors. They used advanced statistical models to estimate comparative hazard ratios and rank the treatments (using metrics like SUCRA) for various efficacy and safety endpoints.
- **Large Observational Study Methodology** [3]: This was a retrospective cohort study using a multicenter electronic health record database. New users of **canagliflozin** were propensity score-matched 1:1 with new users of other SGLT2 inhibitors. Cox proportional hazards regression was used to compare the time to events like MACE and all-cause mortality, adjusting for baseline characteristics.
- **Comparative Observational Study Methodology** [4]: This study used three large US insurance claims databases. It employed a "trial emulation" design, applying inclusion/exclusion criteria to mimic clinical trials. Populations were balanced using propensity-score weighting, and outcomes were compared between patients initiating different SGLT2 inhibitors.

## Mechanism of Action: Canagliflozin as a Dual Inhibitor

A key differentiator for **canagliflozin** is its unique mechanism of action, which is visualized in the diagram below.

#### Mechanism Workflow Explanation:

- **Selective SGLT2 Inhibitors** (e.g., empagliflozin, dapagliflozin) act primarily in the kidney by blocking SGLT2 receptors, which are responsible for reabsorbing about 90% of glucose filtered by the kidneys [5].
- **Canagliflozin's Dual Inhibition:** In addition to potently inhibiting SGLT2 in the kidney, **canagliflozin** also has a mild inhibitory effect on SGLT1 receptors [3] [5].
  - **SGLT1 in the Kidney:** A small amount (~10%) of glucose reabsorption occurs via SGLT1; inhibiting it may provide additional glycosuria.
  - **SGLT1 in the Intestine:** Inhibition of intestinal SGLT1 delays glucose absorption and may enhance incretin (e.g., GLP-1) release, potentially offering additional metabolic effects [3]. This dual action is a hypothesized source of both potential benefits and risks that differentiate it from more selective agents.

## Interpretation and Research Gaps

When interpreting this data, please consider:

- **Evidence Hierarchy:** Observational studies [3] [4] can identify associations but cannot prove causality due to potential residual confounding. Network meta-analyses [1] [2] provide the highest level of indirect evidence but are not a substitute for direct head-to-head trials.
- **Context is Crucial:** The apparent discrepancy in findings (e.g., **canagliflozin** ranking best in some NMAs while showing higher risk in one observational study) may be related to the different patient populations studied (e.g., with vs. without established cardiovascular disease or heart failure).
- **Clear Gap:** The absence of direct head-to-head RCTs represents a significant evidence gap. Future research with such trial designs is needed to make definitive conclusions about the comparative effectiveness and safety of individual SGLT2 inhibitors.

#### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. a systematic review and network meta-analysis of ... [pubmed.ncbi.nlm.nih.gov]
2. Comparative efficacy and safety of SGLT2 inhibitor class ... [sciencedirect.com]
3. Comparative cardiovascular risks of canagliflozin and ... [pmc.ncbi.nlm.nih.gov]
4. Benefits of Various SGLT2 Inhibitors Mostly Consistent in ... [tctmd.com]
5. SGLT2 inhibitors across various patient populations in the ... [nature.com]

To cite this document: Smolecule. [Comparative Efficacy and Safety of SGLT2 Inhibitors]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b522556#canagliflozin-head-to-head-sgl2-inhibitor-trials>]

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States  
**Phone:** (512) 262-9938  
**Email:** [info@smolecule.com](mailto:info@smolecule.com)  
**Web:** [www.smolecule.com](http://www.smolecule.com)